3-(1,3-Thiazol-2-yloxy)benzoic acid

• IUPAC Name: 3-(1,3-thiazol-2-yloxy)benzoic acid
• InChI: InChI=1S/C10H7NO3S/c12-9(13)7-2-1-3-8(6-7)14-10-11-4-5-15-10/h1-6H,(H,12,13)
• InChI Key: MLQUPWHFFILBPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=NC=CS2)C(=O)O
• Molecular Formula: C10H7NO3S
• Molecular Weight: 221.23 g/mol
• CAS RN: 1247625-79-1

Description

3-(1,3-Thiazol-2-yloxy)benzoic acid is an organic compound with the CAS Number: 1247625-79-1. It has a molecular weight of 221.24 and its IUPAC name is this compound. The InChI code for this compound is 1S/C10H7NO3S/c12-9(13)7-2-1-3-8(6-7)14-10-11-4-5-15-10/h1-6H,(H,12,13).

Molecular Structure Analysis

The molecular formula of this compound is C10H7NO3S. The structure consists of a benzoic acid group attached to a thiazole ring via an oxygen atom.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a melting point of 103-105°C. The density of this compound is predicted to be 1.424±0.06 g/cm3. The boiling point is predicted to be 414.5±47.0 °C.

Scientific Research Applications

Antibacterial Activity

Research has shown that derivatives of benzoic acid, such as 3-hydroxy benzoic acid, possess significant antibacterial properties. These derivatives are found to have a direct action on Hbs molecules and can inhibit oedema induced by acetic acid. Such compounds are being explored for their potential as chemotherapeutic agents in new drug candidates (Satpute, Gangan, & Shastri, 2018).

Polymer Applications

Benzoic acid derivatives have been studied for their use in liquid-crystalline complexes and polymers. For instance, a polymerizable benzoic acid derivative was synthesized, exhibiting a smectic A liquid crystal phase and was used for photopolymerization. Such research demonstrates the application of benzoic acid derivatives in materials science and polymer technology (Kishikawa, Hirai, & Kohmoto, 2008).

Heterocyclic Compound Synthesis

Activated nitriles, including 4-(2-cyanoacetamido)benzoic acid, are used as key intermediates in the synthesis of various heterocyclic compounds. These synthesized compounds are characterized for potential applications in various fields, demonstrating the versatility of benzoic acid derivatives in chemical synthesis (Fadda, Mukhtar, & Refat, 2012).

Electrochemical Synthesis

The electrochemical oxidation of benzoic acid derivatives has been explored for synthesizing novel compounds. For instance, the oxidation of 3,4-dihydroxy benzoic acid in the presence of certain compounds led to the synthesis of a 7H-thiazolo[3,2-b]-1,2,4-triazin-7-one derivative, showcasing the potential of benzoic acid derivatives in electrochemical processes and novel synthetic pathways (Fotouhi, Nematollahi, & Heravi, 2007).

Safety and Hazards

The safety information for 3-(1,3-Thiazol-2-yloxy)benzoic acid indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

Thiazole derivatives, which include 3-(1,3-thiazol-2-yloxy)benzoic acid, have been found to exhibit a wide range of biological activities . These activities suggest that the compound may interact with multiple targets, including enzymes, receptors, and other proteins involved in various cellular processes .

Mode of Action

Thiazole derivatives are known to interact with their targets through various mechanisms, such as inhibition, activation, or modulation . The specific interaction of this compound with its targets would depend on the chemical structure of the compound and the nature of the target .

Biochemical Pathways

Given the broad range of biological activities exhibited by thiazole derivatives, it can be inferred that this compound may affect multiple pathways . These could include pathways involved in inflammation, pain perception, microbial growth, and cancer progression, among others .

Pharmacokinetics

The compound’s bioavailability would be influenced by factors such as its solubility, stability, and permeability, as well as the presence of transporters and metabolic enzymes .

Result of Action

These could include changes in enzyme activity, alterations in signal transduction, modulation of gene expression, and effects on cell growth and survival .

Action Environment

The action, efficacy, and stability of this compound could be influenced by various environmental factors . These could include the pH and temperature of the environment, the presence of other compounds, and the specific characteristics of the biological system in which the compound is acting . For example, the compound’s stability could be affected by exposure to light, heat, or certain chemicals .